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For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the impact resistance of Polydicyclopentadiene (pDCPD) and Polycarbonates, complete with

supporting experimental data and protocols.

In the realm of material science, particularly for applications demanding high durability and

resilience, the choice between advanced polymers like Polydicyclopentadiene (pDCPD) and

polycarbonates is critical. This guide provides an objective comparison of their impact strength,

supported by quantitative data from standardized tests and detailed experimental

methodologies.

Quantitative Comparison of Impact Strength
The impact strength of a material is a measure of the energy it can absorb before fracturing.

This property is crucial for applications where the material may be subjected to sudden loads.

The two most common methods for determining impact strength are the Izod and Charpy

impact tests. The data presented below is a compilation from various sources to provide a

comparative overview.
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Property pDCPD
Polycarbon
ate
(Unfilled)

Polycarbon
ate (10%
Glass Fiber)

Polycarbon
ate (30%
Glass Fiber)

Test
Standard

Notched Izod

Impact

Strength

427 J/m - - - -

22-30 kJ/m⁻¹ - - - -

Notched

Charpy

Impact

Strength

118 kJ/m² 85.37 kJ/m² - 20.125 kJ/m² ISO 179[1][2]

Unnotched

Charpy

Impact

Strength

- 102.51 kJ/m² 131.5 kJ/m² - ISO 179[1][2]

Note: Direct comparison can be challenging due to variations in test conditions and specific

material grades. The data presented represents typical values found in literature.

pDCPD, a thermoset polymer, is known for its high impact resistance, chemical resistance, and

high heat deflection temperature.[3] It is often used in demanding applications such as body

panels for trucks and construction equipment.[3] Polycarbonate, a tough and transparent

thermoplastic, also boasts high impact strength and is widely used in applications from

electronic components to automotive parts.[4][5][6] The addition of glass fibers to

polycarbonate can increase its strength and stiffness but may reduce its impact strength.[1]

Experimental Protocols
The following are detailed methodologies for the standardized impact strength tests cited in this

guide.

The Izod impact test is a standard method for determining the impact resistance of plastics.[7]

1. Specimen Preparation:
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Specimens are typically 63.5 mm in length, 12.7 mm in width, and 3.2 mm in thickness.[8]

A V-notch is machined into the specimen to create a stress concentration point.[8][9] The

notch must have a specific radius and depth as defined by the standard.[9]

Specimens are conditioned for at least 40 hours at 23 ± 2°C and 50 ± 5% relative humidity

before testing.[9]

2. Test Procedure:

The notched specimen is clamped vertically in the test apparatus with the notch facing the

direction of the pendulum strike.[10]

A pendulum of a specified weight is released from a set height, swinging down to strike the

specimen.[8]

The energy absorbed by the specimen during the fracture is calculated from the height to

which the pendulum swings after breaking the specimen.[11]

The impact strength is reported in Joules per meter (J/m) or foot-pounds per inch (ft-lb/in).

[10]

The Charpy impact test is another widely used method for measuring the impact strength of

plastics.[12][13]

1. Specimen Preparation:

Specimen dimensions are defined by the standard, with common dimensions being 80 mm x

10 mm x 4 mm.[14]

Specimens can be tested with or without a notch.[15][16] If notched, the geometry of the

notch is strictly defined.

Conditioning of the specimens is performed according to the material specifications, similar

to the Izod test.

2. Test Procedure:
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The specimen is supported horizontally at its ends.[11]

A pendulum strikes the center of the specimen, opposite to the side with the notch if one is

present.[11]

The energy absorbed by the specimen is determined by the difference in the initial and final

height of the pendulum.

The Charpy impact strength is typically expressed in kilojoules per square meter (kJ/m²).[10]

Material Selection Workflow
The selection of a material based on its impact strength involves a logical progression of steps

to ensure the chosen material meets the application's requirements. The following diagram

illustrates this workflow.

Phase 1: Requirement Definition Phase 2: Material Screening Phase 3: Verification & Selection

Define Application
Requirements

Identify Required
Impact Strength

Quantify Review Candidate
Materials (pDCPD, PC, etc.)

Inform Compare Impact
Strength Data

Evaluate Perform Standardized
Impact Testing

Validate Analyze Test
Results

Process Data Select Optimal
Material

Finalize

Click to download full resolution via product page

Caption: A workflow diagram for selecting a material based on impact strength requirements.

In conclusion, both pDCPD and polycarbonates offer excellent impact resistance, making them

suitable for a wide range of applications. The choice between them will depend on the specific

requirements of the application, including the need for transparency, chemical resistance, and

performance at different temperatures. The data and protocols provided in this guide serve as a

valuable resource for making an informed decision.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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